Cas no 57296-55-6 (Methyl (2,3-dimethylphenoxy)acetate)

Methyl (2,3-dimethylphenoxy)acetate is a specialized organic ester with applications in fine chemical synthesis and agrochemical intermediates. Its structure, featuring a phenoxyacetate backbone with methyl substituents, contributes to its stability and reactivity in targeted reactions. The compound is valued for its role as a precursor in the synthesis of herbicides and other functionalized aromatic derivatives. Its ester group enhances solubility in organic solvents, facilitating efficient downstream processing. The dimethyl substitution on the phenyl ring influences steric and electronic properties, enabling selective reactivity in coupling or functionalization reactions. Proper handling and storage under inert conditions are recommended to maintain its integrity.
Methyl (2,3-dimethylphenoxy)acetate structure
57296-55-6 structure
Product Name:Methyl (2,3-dimethylphenoxy)acetate
CAS No:57296-55-6
MF:C11H14O3
MW:194.227063655853
CID:2109122
Update Time:2025-05-21

Methyl (2,3-dimethylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(2,3-dimethylphenoxy)acetate
    • Methyl (2,3-dimethylphenoxy)acetate
    • Inchi: 1S/C11H14O3/c1-8-5-4-6-10(9(8)2)14-7-11(12)13-3/h4-6H,7H2,1-3H3
    • InChI Key: SUYIARYAFWZKFU-UHFFFAOYSA-N
    • SMILES: O(CC(=O)OC)C1=CC=CC(C)=C1C

Methyl (2,3-dimethylphenoxy)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M237255-500mg
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57296-55-6
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$ 195.00 2022-06-04
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$ 315.00 2022-06-04
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A2B Chem LLC
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Methyl (2,3-dimethylphenoxy)acetate Related Literature

Additional information on Methyl (2,3-dimethylphenoxy)acetate

Comprehensive Overview of Methyl (2,3-dimethylphenoxy)acetate (CAS No. 57296-55-6): Properties, Applications, and Industry Insights

Methyl (2,3-dimethylphenoxy)acetate (CAS No. 57296-55-6) is an organic ester compound widely recognized for its versatile applications in fragrances, agrochemicals, and specialty chemicals. With the growing demand for sustainable and high-performance ingredients, this compound has garnered significant attention due to its unique molecular structure and functional properties. The methyl (2,3-dimethylphenoxy)acetate formula combines a phenoxyacetate backbone with methyl and dimethyl substitutions, offering a balance of stability and reactivity.

In the fragrance industry, Methyl (2,3-dimethylphenoxy)acetate is valued for its ability to impart woody and floral notes, making it a popular choice for perfumes and cosmetic formulations. Recent trends in "clean beauty" and "green chemistry" have driven research into its biodegradability and eco-friendly synthesis methods. Manufacturers are increasingly exploring methyl (2,3-dimethylphenoxy)acetate synthesis routes that minimize waste and energy consumption, aligning with global sustainability goals.

From a technical perspective, the CAS 57296-55-6 compound exhibits moderate solubility in organic solvents and low volatility, which enhances its utility in controlled-release formulations. Analytical techniques such as GC-MS and HPLC are commonly employed to ensure purity, particularly for high-grade applications like pharmaceuticals and food additives. Researchers are also investigating its potential as an intermediate in the production of advanced materials, including liquid crystals and polymer modifiers.

The agrochemical sector leverages Methyl (2,3-dimethylphenoxy)acetate as a key building block for herbicides and plant growth regulators. With the rise of precision farming, there is heightened interest in optimizing its efficacy while reducing environmental impact. Studies on methyl (2,3-dimethylphenoxy)acetate derivatives aim to improve crop yield and resistance, addressing challenges posed by climate change and pest evolution.

Safety and regulatory compliance remain critical considerations for CAS No. 57296-55-6. The compound is generally regarded as stable under standard conditions, but proper handling protocols are recommended to ensure workplace safety. Regulatory bodies such as REACH and EPA have evaluated its environmental profile, reinforcing its suitability for industrial use. As consumer awareness grows, transparency in methyl (2,3-dimethylphenoxy)acetate MSDS documentation and supply chain traceability has become a priority for stakeholders.

Innovation in catalysis has opened new avenues for cost-effective production of Methyl (2,3-dimethylphenoxy)acetate. Heterogeneous catalysts and flow chemistry techniques are being tested to enhance yield and selectivity. Furthermore, computational modeling is aiding in the design of novel derivatives with tailored properties, catering to niche markets such as electronic chemicals and specialty coatings.

Market analysts project steady growth for 57296-55-6-based products, driven by expanding applications in Asia-Pacific and North America. Strategic partnerships between raw material suppliers and end-users are fostering innovation, while digital platforms streamline procurement processes. For those seeking methyl (2,3-dimethylphenoxy)acetate suppliers, verifying certifications and technical support capabilities is essential to ensure quality and reliability.

In conclusion, Methyl (2,3-dimethylphenoxy)acetate (CAS No. 57296-55-6) exemplifies the intersection of chemistry and sustainability. Its multifaceted roles across industries underscore the importance of continuous research and collaborative development. As technological advancements unfold, this compound is poised to play a pivotal role in shaping future innovations in functional materials and life sciences.

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